Cas no 866848-37-5 (6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline)

6,7-Dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline is a synthetically derived quinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a sulfonyl group and a methylpiperidine moiety, which may enhance binding affinity and selectivity in biological systems. The dimethoxy substitution on the quinoline core can influence electronic properties and solubility, making it a versatile intermediate for further functionalization. This compound is of interest for its potential role in the development of kinase inhibitors or other targeted therapeutics due to its modular framework. High purity and well-characterized synthesis routes ensure reproducibility for research applications.
6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline structure
866848-37-5 structure
Product Name:6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline
CAS No:866848-37-5
MF:C24H28N2O4S
MW:440.555125236511
CID:6287442
PubChem ID:5640526
Update Time:2025-10-30

6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline
    • CCG-138028
    • 6,7-dimethoxy-3-(4-methylphenyl)sulfonyl-4-(4-methylpiperidin-1-yl)quinoline
    • AKOS001859099
    • 6,7-dimethoxy-4-(4-methylpiperidin-1-yl)-3-tosylquinoline
    • 866848-37-5
    • F1605-1362
    • Inchi: 1S/C24H28N2O4S/c1-16-5-7-18(8-6-16)31(27,28)23-15-25-20-14-22(30-4)21(29-3)13-19(20)24(23)26-11-9-17(2)10-12-26/h5-8,13-15,17H,9-12H2,1-4H3
    • InChI Key: LWJIPMYFWMFNHE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(C1=CN=C2C=C(C(=CC2=C1N1CCC(C)CC1)OC)OC)(=O)=O

Computed Properties

  • Exact Mass: 440.17697855g/mol
  • Monoisotopic Mass: 440.17697855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 77.1Ų

6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1605-1362-2μmol
6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline
866848-37-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1605-1362-5μmol
6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline
866848-37-5 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1605-1362-10μmol
6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline
866848-37-5 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1605-1362-20μmol
6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline
866848-37-5 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1605-1362-1mg
6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline
866848-37-5 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1605-1362-2mg
6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline
866848-37-5 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1605-1362-3mg
6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline
866848-37-5 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1605-1362-4mg
6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline
866848-37-5 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1605-1362-5mg
6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline
866848-37-5 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1605-1362-10mg
6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline
866848-37-5 90%+
10mg
$79.0 2023-05-17

6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline Related Literature

Additional information on 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline

Research Briefing on 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline (CAS: 866848-37-5)

This research briefing provides an in-depth analysis of the latest scientific findings related to the compound 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline (CAS: 866848-37-5). This quinoline derivative has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. The briefing synthesizes recent studies, highlighting its synthesis, mechanism of action, and pharmacological properties.

Recent studies have focused on the synthesis and optimization of 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The compound's structural features, including the dimethoxy and tosyl groups, are critical for its biological activity, particularly in modulating protein-protein interactions involved in inflammatory pathways.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory effects on specific kinase targets, such as JAK2 and SYK, which are implicated in autoimmune diseases and cancer. In vitro studies demonstrated IC50 values in the nanomolar range, suggesting high efficacy. Furthermore, in vivo models of rheumatoid arthritis showed significant reduction in inflammation and joint damage, positioning it as a promising candidate for further preclinical development.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile, particularly its oral bioavailability and metabolic stability. Recent efforts have employed prodrug strategies and formulation enhancements to address these limitations. Additionally, toxicological assessments indicate a favorable safety profile at therapeutic doses, though long-term studies are warranted.

In conclusion, 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline represents a compelling case study in rational drug design. Its dual kinase inhibition and anti-inflammatory properties underscore its potential as a multi-target therapeutic agent. Future research should focus on clinical translation and exploring its applicability in other disease contexts, such as oncology and neurodegenerative disorders.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.